molecular formula C9H7ClN2O B107909 4-Chloro-2-(1H-pyrazol-3-yl)phenol CAS No. 18704-67-1

4-Chloro-2-(1H-pyrazol-3-yl)phenol

Cat. No. B107909
CAS RN: 18704-67-1
M. Wt: 194.62 g/mol
InChI Key: DMGLUMYOLOAXJY-UHFFFAOYSA-N
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Description

4-Chloro-2-(1H-pyrazol-3-yl)phenol is a chemical compound that undergoes Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 to afford NCH 2 N-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether .


Synthesis Analysis

The synthesis of 4-Chloro-2-(1H-pyrazol-3-yl)phenol involves a Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 . An alternative synthesis method involves a Friedel–Crafts approach followed by a Suzuki–Miyaura cross-coupling .


Molecular Structure Analysis

While there are no direct references to the molecular structure of 4-Chloro-2-(1H-pyrazol-3-yl)phenol, related compounds such as 4-bromo-2-(1H-pyrazol-3-yl)phenol have been studied. These studies suggest that the addition of halogenated phenols to the pyrazolyl ring adds new possibilities for both coordination and intermolecular interactions .


Chemical Reactions Analysis

4-Chloro-2-(1H-pyrazol-3-yl)phenol undergoes Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 to afford NCH 2 N-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether .


Physical And Chemical Properties Analysis

4-Chloro-2-(1H-pyrazol-3-yl)phenol has a molecular weight of 194.62 g/mol. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. Its exact mass and monoisotopic mass are 194.0246905 g/mol. It has a rotatable bond count of 1 .

Scientific Research Applications

Organic Synthesis

“4-Chloro-2-(1H-pyrazol-3-yl)phenol” is an organic compound that can be used as a building block in chemical synthesis . It can be used to create a variety of complex molecules for further research and development.

Mannich Reaction

This compound undergoes Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 to afford NCH 2 N-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether . This reaction is a useful method for the synthesis of aminomethylated compounds, which have applications in medicinal chemistry and materials science.

Halogenated Heterocycles

“4-Chloro-2-(1H-pyrazol-3-yl)phenol” belongs to the class of halogenated heterocycles . These compounds are important in the field of medicinal chemistry due to their biological activity. They can be used as intermediates in the synthesis of pharmaceuticals and agrochemicals.

Safety Research

The safety properties of “4-Chloro-2-(1H-pyrazol-3-yl)phenol” have been studied . Understanding the safety profile of this compound is crucial for its handling and use in laboratory settings.

Safety and Hazards

This chemical is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed. Safety measures include washing thoroughly after handling, wearing protective gear, and avoiding breathing dust/fume/gas/mist/vapors/spray .

Future Directions

The future directions of 4-Chloro-2-(1H-pyrazol-3-yl)phenol could involve its use in the synthesis of other compounds. For example, a scalable and environmentally benign route to the free base of branaplam, a small molecule splicing modulator, was identified and developed .

Mechanism of Action

Mode of Action

It is known to undergo a mannich reaction with n,n′ -bis (methoxymethyl)diaza-18-crown-6 to afford nch 2 n-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether . This suggests that it may interact with its targets through covalent bonding or other chemical reactions.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Chloro-2-(1H-pyrazol-3-yl)phenol These factors could include pH, temperature, presence of other molecules, and more

properties

IUPAC Name

4-chloro-2-(1H-pyrazol-5-yl)phenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7ClN2O/c10-6-1-2-9(13)7(5-6)8-3-4-11-12-8/h1-5,13H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMGLUMYOLOAXJY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)C2=CC=NN2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401297402
Record name 4-Chloro-2-(1H-pyrazol-3-yl)phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401297402
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-2-(1H-pyrazol-3-yl)phenol

CAS RN

18704-67-1
Record name 4-Chloro-2-(1H-pyrazol-3-yl)phenol
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Chloro-2-(1H-pyrazol-3-yl)phenol
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Record name 4-Chloro-2-(1H-pyrazol-3-yl)phenol
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Record name 4-chloro-2-(1H-pyrazol-3-yl)phenol
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of 4-Chloro-2-(1H-pyrazol-3-yl)phenol in the synthesis of new compounds?

A: 4-Chloro-2-(1H-pyrazol-3-yl)phenol serves as a valuable building block in organic synthesis. Specifically, it plays a key role in the Mannich reaction, leading to the formation of novel diazacrown ether derivatives. [] This reaction is crucial for creating compounds with potential applications in metal ion complexation, particularly for barium ions. []

Q2: The research mentions the synthesis of "novel 8-hydroxyquinoline-containing diaza-18-crown-6 ligands." What is the connection between these ligands and 4-Chloro-2-(1H-pyrazol-3-yl)phenol?

A: While 4-Chloro-2-(1H-pyrazol-3-yl)phenol itself doesn't directly appear in the final structure of 8-hydroxyquinoline-containing diaza-18-crown-6 ligands, it acts as a precursor in their synthesis. The research utilizes the Mannich reaction with 4-Chloro-2-(1H-pyrazol-3-yl)phenol to create a specific type of diazacrown ether. [] This synthesized diazacrown ether can then be further modified or used as a building block to ultimately create the 8-hydroxyquinoline-containing diaza-18-crown-6 ligands.

Q3: The research highlights the potential of certain synthesized compounds as "chromophoric or fluorophoric sensors." Can you elaborate on this aspect in relation to the use of 4-Chloro-2-(1H-pyrazol-3-yl)phenol?

A: The research suggests that the metal ion complexes formed with some of the synthesized ligands, which are derived using 4-Chloro-2-(1H-pyrazol-3-yl)phenol as a starting material, exhibit distinct UV-visible spectral changes. [] This property indicates their potential to act as chromophoric sensors, meaning they change color upon binding to specific metal ions. This color change allows for the detection and potentially the quantification of those metal ions in a given solution. Similarly, the potential for fluorophoric behavior suggests these complexes might emit fluorescence upon metal ion binding, offering another sensitive detection method.

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